Cas no 1892398-08-1 (2-(Bromomethyl)-4-ethyl-1,3-thiazole)

• Product Name: 2-(Bromomethyl)-4-ethyl-1,3-thiazole
• CAS No: 1892398-08-1
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 6397758
• PubChem ID: 68956515
• Update Time: 2025-07-15

2-(Bromomethyl)-4-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1892398-08-1
• SCHEMBL4209324
• EN300-6992168
• 2-(bromomethyl)-4-ethyl-1,3-thiazole
• 2-(Bromomethyl)-4-ethyl-1,3-thiazole

• Inchi： 1S/C6H8BrNS/c1-2-5-4-9-6(3-7)8-5/h4H,2-3H2,1H3
• InChI Key： PBJQODNXWLJENF-UHFFFAOYSA-N
• SMILES： BrCC1=NC(=CS1)CC

Computed Properties

• Exact Mass: 204.95608g/mol
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(Bromomethyl)-4-ethyl-1,3-thiazole

Introduction to 2-(Bromomethyl)-4-ethyl-1,3-thiazole (CAS No. 1892398-08-1)

2-(Bromomethyl)-4-ethyl-1,3-thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1892398-08-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules characterized by a sulfur-containing five-membered ring fused to a benzene-like structure. The presence of both a bromomethyl group and an ethyl substituent on the thiazole core imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of 2-(Bromomethyl)-4-ethyl-1,3-thiazole make it particularly useful in the synthesis of more complex molecules. The bromomethyl group, for instance, is a versatile functional handle that can undergo nucleophilic substitution reactions to introduce various substituents, while the ethyl group provides steric and electronic modulation to the molecule. These properties have led to its application in the development of novel pharmaceuticals, agrochemicals, and materials.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been shown to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, 2-(Bromomethyl)-4-ethyl-1,3-thiazole has emerged as a promising scaffold for drug discovery. Its ability to serve as a precursor for more complex structures has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of 2-(Bromomethyl)-4-ethyl-1,3-thiazole is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new therapeutic agents targeting various diseases. For example, studies have demonstrated its utility in constructing thiazole-based inhibitors that modulate enzyme activity relevant to metabolic disorders. The bromomethyl group allows for facile introduction of pharmacophores, enabling the creation of molecules with enhanced binding affinity and selectivity.

The ethyl substituent on the thiazole ring also contributes to the compound's versatility. It can influence both the electronic distribution and steric environment around the ring system, which is crucial for optimizing biological activity. This balance between reactivity and stability makes 2-(Bromomethyl)-4-ethyl-1,3-thiazole an attractive building block for medicinal chemists.

Recent advances in synthetic methodologies have further enhanced the utility of 2-(Bromomethyl)-4-ethyl-1,3-thiazole. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple sites within the molecule. These methods have allowed researchers to generate libraries of derivatives rapidly, facilitating high-throughput screening for new drug candidates.

The pharmaceutical industry has taken note of these developments, with several companies investing in thiazole-based drug discovery programs. 2-(Bromomethyl)-4-ethyl-1,3-thiazole has been incorporated into various research projects aimed at identifying novel therapeutics for unmet medical needs. Its role as a key intermediate has positioned it as a cornerstone in the synthesis of next-generation pharmaceuticals.

Beyond pharmaceutical applications, 2-(Bromomethyl)-4-ethyl-1,3-thiazole has found utility in other areas of chemical research. Its unique structural features make it a valuable tool for studying reaction mechanisms and developing new synthetic strategies. Additionally, its ability to form coordination complexes with metals has opened up possibilities in materials science and catalysis.

The growing body of literature on 2-(Bromomethyl)-4-ethyl-1,3-thiazole underscores its importance as a chemical entity. Researchers continue to explore its potential through innovative synthetic approaches and biological evaluations. As our understanding of its properties expands, so too does its relevance in addressing complex chemical and pharmaceutical challenges.

In conclusion,2-(Bromomethyl)-4-ethyl-1,3-thiazole (CAS No. 1892398-08-1) represents a fascinating compound with far-reaching implications in chemical biology and drug development. Its structural versatility and reactivity make it an indispensable tool for researchers striving to create novel therapeutic agents. As advancements in synthetic chemistry continue to unfold,2-(Bromomethyl)-4-ethyl-1,3-thiazole will undoubtedly remain at the forefront of scientific innovation.